Unveiling the Molecular Architecture of Caffeoylcalleryanin: A Technical Guide
Unveiling the Molecular Architecture of Caffeoylcalleryanin: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Caffeoylcalleryanin is a phenolic glycoside first identified in the medicinal plant Gastrodia elata Blume. As a member of the broad class of caffeic acid derivatives, it is of significant interest to researchers in natural product chemistry, pharmacology, and drug discovery. Caffeic acid and its derivatives are well-documented for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. This technical guide provides a comprehensive overview of the chemical structure of Caffeoylcalleryanin, methods for its isolation, and an exploration of its potential biological activities based on its constituent moieties.
Chemical Structure and Properties
Caffeoylcalleryanin is comprised of a caffeoyl group esterified to a glycoside, which in this case is calleryanin. The fundamental chemical properties are summarized below.
| Property | Value | Source |
| Chemical Formula | C22H24O11 | [1] |
| IUPAC Name | (3-hydroxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate | [1] |
| Average Molecular Weight | 464.4194 g/mol | [1] |
| Monoisotopic Molecular Weight | 464.13186161 g/mol | [1] |
| CAS Number | 20300-49-6 | [2] |
Structural Elucidation:
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Caffeoyl Moiety: The ¹H NMR spectrum would show characteristic signals for the vinyl protons of the trans-caffeoyl group, typically appearing as doublets around 6.3 and 7.6 ppm with a coupling constant of approximately 16 Hz. Aromatic protons of the catechol ring would also be present. The ¹³C NMR spectrum would display signals for the carbonyl carbon of the ester, the olefinic carbons, and the aromatic carbons of the dihydroxyphenyl group.
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Calleryanin Moiety: This glycosidic portion would exhibit a complex series of signals in the ¹H NMR spectrum corresponding to the sugar protons. An anomeric proton signal, typically a doublet, would be a key indicator of the glycosidic linkage. The ¹³C NMR spectrum would show a corresponding anomeric carbon signal and other signals for the carbons of the glucose unit and the aglycone.
Experimental Protocols
The isolation of Caffeoylcalleryanin from its natural source, Gastrodia elata, involves standard phytochemical techniques for the extraction and purification of polar compounds like phenolic glycosides.
General Protocol for the Isolation of Phenolic Glycosides from Gastrodia elata
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Extraction:
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Dried and powdered rhizomes of Gastrodia elata are extracted with a polar solvent, typically methanol (B129727) or ethanol, at room temperature or under reflux.
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The resulting crude extract is then concentrated under reduced pressure to yield a residue.
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Solvent Partitioning:
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The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.
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Phenolic glycosides like Caffeoylcalleryanin are expected to be enriched in the more polar fractions, particularly the ethyl acetate and n-butanol fractions.
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Chromatographic Purification:
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The enriched fraction is subjected to column chromatography over silica (B1680970) gel, Sephadex LH-20, or other suitable stationary phases.
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A gradient elution system, for example, a mixture of chloroform and methanol or ethyl acetate and methanol, is used to separate the components.
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Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualized under UV light or with a suitable staining reagent (e.g., vanillin-sulfuric acid).
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Final Purification:
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Fractions containing the target compound are pooled and further purified by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column to yield pure Caffeoylcalleryanin.
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Putative Biological Activity and Signaling Pathways
While specific studies on the biological activity of Caffeoylcalleryanin are limited, its chemical structure suggests potential pharmacological effects based on the well-characterized activities of its components.
Antioxidant Activity:
The caffeoyl moiety, a derivative of caffeic acid, is a potent antioxidant. The presence of the catechol (3,4-dihydroxyphenyl) group is crucial for its radical scavenging activity. Phenolic compounds like Caffeoylcalleryanin can donate a hydrogen atom from one of their hydroxyl groups to neutralize free radicals, thereby terminating damaging chain reactions.
Potential Signaling Pathway Involvement:
Phenolic compounds are known to exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways involved in the cellular response to oxidative stress. One such key pathway is the Nrf2-Keap1 pathway.
Caption: Putative mechanism of antioxidant activity of Caffeoylcalleryanin via the Nrf2-Keap1 signaling pathway.
Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent degradation. In the presence of oxidative stress or electrophilic compounds like caffeic acid derivatives, Keap1 undergoes a conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of genes encoding for antioxidant and cytoprotective enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), leading to their increased expression and enhanced cellular protection against oxidative damage.
Conclusion and Future Directions
Caffeoylcalleryanin represents a promising natural product with potential therapeutic applications, largely inferred from its chemical structure and the known bioactivities of its constituent parts. While its presence in the well-regarded medicinal plant Gastrodia elata suggests a history of safe human consumption in a complex mixture, detailed pharmacological and toxicological studies on the isolated compound are necessary. Future research should focus on the complete spectroscopic characterization of Caffeoylcalleryanin, the development of efficient synthesis and isolation protocols, and in-depth investigations into its biological activities and mechanisms of action. Such studies will be crucial for unlocking the full therapeutic potential of this intriguing natural compound.
